Cas no 850363-55-2 (1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate)

• Product Name: 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate
• CAS No: 850363-55-2
• MF: C₁₄H₁₅IN₂O₄
• MW: 402.184376001358
• MDL: MFCD13183002
• CID: 1040523
• PubChem ID: 66919197
• Update Time: 2025-11-01

1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate
• DTXSID70736041
• 1-tert-Butyl3-methyl5-iodo-1H-indazole-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl 5-iodoindazole-1,3-dicarboxylate
• 1H-Indazole-1,3-dicarboxylic acid, 5-iodo-, 1-(1,1-dimethylethyl) 3-methyl ester
• F17956
• SCHEMBL1141216
• 850363-55-2
• A863811
• AM86132
• DS-020632

• MDL： MFCD13183002
• Inchi： 1S/C14H15IN2O4/c1-14(2,3)21-13(19)17-10-6-5-8(15)7-9(10)11(16-17)12(18)20-4/h5-7H,1-4H3
• InChI Key： NAMYDZXMYKFFOK-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C(=O)OC)=NN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 402.00765g/mol
• Monoisotopic Mass: 402.00765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate

Comprehensive Overview of 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate (CAS No. 850363-55-2)

1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate (CAS No. 850363-55-2) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This indazole derivative is particularly valued for its role as a key intermediate in the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. The presence of the iodo substituent at the 5-position enhances its reactivity, making it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings.

In recent years, the demand for 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate has surged due to its applications in drug discovery programs targeting oncology and inflammation. Researchers frequently search for "indazole derivatives in drug discovery" or "CAS 850363-55-2 synthesis methods," reflecting the compound's growing relevance. Its dicarboxylate functionality further allows for selective modifications, enabling the creation of diverse molecular architectures with tailored properties.

From a synthetic chemistry perspective, the tert-butyl and methyl ester groups in this compound provide excellent stability under various reaction conditions, a feature often highlighted in queries like "stable indazole carboxylates." This stability is critical for multi-step syntheses, where intermediates must withstand harsh conditions. Additionally, the 5-iodo moiety offers a strategic handle for further functionalization, aligning with the trend toward modular synthesis in modern medicinal chemistry.

Environmental and regulatory considerations are also prominent in discussions about 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate. Searches such as "green chemistry approaches for iodinated compounds" underscore the industry's shift toward sustainable practices. Innovations in catalytic iodination and solvent-free reactions are being explored to minimize waste and energy consumption during the production of such intermediates.

The compound's characterization data, including NMR and HPLC purity profiles, are frequently requested by quality control laboratories. Keywords like "CAS 850363-55-2 analytical standards" or "HPLC methods for indazole dicarboxylates" indicate the need for reliable analytical protocols. Advanced techniques such as LC-MS and X-ray crystallography are often employed to confirm its structural integrity, ensuring compliance with rigorous pharmaceutical standards.

In summary, 1-tert-Butyl 3-methyl 5-iodo-1H-indazole-1,3-dicarboxylate (CAS No. 850363-55-2) represents a critical tool for researchers navigating the complexities of heterocyclic chemistry. Its unique combination of reactivity and stability, coupled with its alignment with contemporary trends in drug development and sustainability, solidifies its position as a valuable asset in both academic and industrial settings.